Divergent Hg2+ Sensing: Methyl (H2DABA) vs. Chloro (H2L-Cl) Azobenzene Ligands in Isostructural Mn(II) MOFs
In a direct head-to-head comparison, Shi et al. synthesized two isostructural Mn(II) MOFs — [Mn(L-Cl)(DMA)](H2O) (MOF 1) using the chloro-substituted ligand H2L-Cl and Mn(L-CH3)(DMA) (MOF 2) using the methyl-substituted ligand H2L-CH3 (i.e., H2DABA, the target compound). Both MOFs crystallize in the orthorhombic system with 2-fold interpenetrated sra topology [1]. Despite their structural similarity, only MOF 1 (chloro-laced) functions as a fluorescent probe for Hg2+, exhibiting a detection limit of 9.899 nM and a broad linear detection range of 0–500 µM [1]. MOF 2 (H2DABA-based) shows no selective or sensitive fluorescence response to Hg2+ under identical conditions [1]. This demonstrates that the methyl-for-chloro substitution acts as a binary functional switch for Hg2+ sensing.
MOF 1 (H2L-Cl): LOD 9.899 nM, linear 0–500 µM
| Evidence Dimension | Hg2+ fluorescence sensing capability in isostructural Mn(II) MOFs |
|---|---|
| Target Compound Data | MOF 2 (H2DABA, methyl-substituted): No selective Hg2+ sensing; no detection limit reported (non-responsive) |
| Comparator Or Baseline | MOF 1 (H2L-Cl, chloro-substituted): Detection limit = 9.899 nM, linear range = 0–500 µM for Hg2+ |
| Quantified Difference | Binary functional switch: chloro-substituted MOF is a quantitative Hg2+ sensor (LOD 9.899 nM); methyl-substituted MOF is non-functional for Hg2+ sensing |
| Conditions | Solvothermal synthesis; fluorescence titration in aqueous solution; both MOFs are isostructural (orthorhombic, sra topology, 2-fold interpenetration) [1] |
Why This Matters
This evidence establishes that H2DABA is not suitable as a ligand for Hg2+-sensing MOFs, making it a deliberate negative selection choice when researchers require a non-responsive isostructural control or specifically want to avoid Hg2+ interference in multi-analyte sensing arrays.
- [1] Shi, Z.-Q. et al. (2017). A rare 3D chloro-laced Mn(II) metal-organic framework to show sensitive probing effect to Hg2+. Journal of Solid State Chemistry, 254, 69–74. DOI: 10.1016/j.jssc.2017.07.010. View Source
